Cas no 2228621-19-8 (4-(3,4,5-trifluorophenyl)-1H-pyrazole)

• Product Name: 4-(3,4,5-trifluorophenyl)-1H-pyrazole
• CAS No: 2228621-19-8
• MF: C₉H₅F₃N₂
• MW: 198.144612073898
• CID: 6198154
• PubChem ID: 164873517
• Update Time: 2025-06-08

4-(3,4,5-trifluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3,4,5-trifluorophenyl)-1H-pyrazole
• 2228621-19-8
• EN300-1825783

• Inchi： 1S/C9H5F3N2/c10-7-1-5(2-8(11)9(7)12)6-3-13-14-4-6/h1-4H,(H,13,14)
• InChI Key： ZLUTZQCDIHLYMP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=NNC=1)F)F

Computed Properties

• Exact Mass: 198.04048265g/mol
• Monoisotopic Mass: 198.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3,4,5-trifluorophenyl)-1H-pyrazole

4-(3,4,5-Trifluorophenyl)-1H-Pyrazole: A Promising Compound in Modern Pharmaceutical Research

4-(3,4,5-Trifluorophenyl)-1H-pyrazole (CAS No. 2228621-19-8) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole ring and a trifluorophenyl substituent, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-(3,4,5-trifluorophenyl)-1H-pyrazole.

Chemical Properties and Structure

4-(3,4,5-Trifluorophenyl)-1H-pyrazole is a white crystalline solid with a molecular formula of C₉H₅F₃N₂. The compound has a molecular weight of 198.14 g/mol. The presence of the trifluoromethyl group on the phenyl ring imparts unique electronic and steric properties to the molecule, making it highly versatile in various chemical reactions. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, further enhances the compound's reactivity and stability.

The crystal structure of 4-(3,4,5-trifluorophenyl)-1H-pyrazole has been studied using X-ray diffraction techniques. The molecule exhibits strong intermolecular hydrogen bonding and π-π stacking interactions, which contribute to its crystalline stability. These interactions also play a crucial role in the compound's solubility and bioavailability when used in pharmaceutical formulations.

Synthesis Methods

The synthesis of 4-(3,4,5-trifluorophenyl)-1H-pyrazole has been extensively explored in the literature. One common method involves the reaction of 3,4,5-trifluoroacetophenone with hydrazine hydrate under acidic conditions. This reaction proceeds via the formation of an intermediate hydrazone, which subsequently cyclizes to form the pyrazole ring. The overall yield of this method is typically high, making it suitable for large-scale production.

An alternative synthetic route involves the condensation of 3,4,5-trifluoroaniline with ethyl acetoacetate followed by cyclization under basic conditions. This method offers greater flexibility in terms of substituent variation and can be adapted to synthesize a range of substituted pyrazoles. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic methods for 4-(3,4,5-trifluorophenyl)-1H-pyrazole, utilizing catalysts such as metal nanoparticles and ionic liquids.

Biological Activities and Therapeutic Potential

4-(3,4,5-Trifluorophenyl)-1H-pyrazole has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against phosphodiesterase (PDE) enzymes, which are implicated in conditions such as chronic obstructive pulmonary disease (COPD) and heart failure.

In addition to its enzyme inhibitory properties, 4-(3,4,5-trifluorophenyl)-1H-pyrazole has demonstrated significant anti-inflammatory effects. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Future Prospects

The therapeutic potential of 4-(3,4,5-trifluorophenyl)-1H-pyrazole has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have shown promising results in terms of pharmacokinetics and tolerability. The compound's favorable pharmacological profile makes it an attractive candidate for further development.

In parallel with clinical trials, researchers are actively exploring structure-activity relationships (SAR) to optimize the chemical structure of 4-(3,4,5-trifluorophenyl)-1H-pyrazole. By modifying substituents on the pyrazole ring or introducing additional functional groups, scientists aim to enhance the compound's potency and selectivity while minimizing potential side effects.

Conclusion

4-(3,4,5-Trifluorophenyl)-1H-pyrazole (CAS No. 2228621-19-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in modern medicine.